5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C12H13BrN2O2/c1-8-3-4-9(15(8)2)7-14-12(16)10-5-6-11(13)17-10/h3-6H,7H2,1-2H3,(H,14,16)
• InChI Key: APWMLPXUNCDATN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)CNC(=O)C2=CC=C(O2)Br
• Molecular Formula: C12H13BrN2O2
• Molecular Weight: 297.15 g/mol

Description

5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It is believed that the compound works by binding to these enzymes and preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide can have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage. However, further studies are needed to fully understand the effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide in lab experiments is its potential as a treatment for cancer and other diseases. It is also relatively easy to synthesize and purify, making it a convenient compound to work with in the lab. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide. One direction is to further study its anti-cancer properties and potential use as a cancer treatment. Another direction is to investigate its potential as an anti-inflammatory agent and treatment for neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide involves several steps. The starting material is furan-2-carboxylic acid, which is reacted with thionyl chloride to form furan-2-carbonyl chloride. This intermediate is then reacted with 1,5-dimethyl-2-pyrrolemethanamine and sodium bicarbonate to form the desired compound. The final product is purified using column chromatography.

Scientific Research Applications

5-bromo-N-[(1,5-dimethylpyrrol-2-yl)methyl]furan-2-carboxamide has been studied for its potential applications in various fields of research. One of the most promising areas of application is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.